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Compound of Interest

Compound Name: Bis(4-nitrophenyl) carbonate

Cat. No.: B048165

Introduction

Bis(4-nitrophenyl) carbonate (CAS Number: 5070-13-3) is a versatile and reactive organic
compound extensively utilized in chemical synthesis.[1][2] This guide provides an in-depth
overview of its chemical properties, applications, and handling procedures, tailored for
researchers, scientists, and professionals in drug development. Its primary utility lies in its
function as a coupling agent and an activated carbonate, facilitating a variety of chemical
transformations.[2]

Core Chemical and Physical Properties

Bis(4-nitrophenyl) carbonate is a stable, crystalline solid at room temperature, appearing as
a white to light yellow powder.[2] Key quantitative data for this compound are summarized in

the table below.
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Property Value

CAS Number 5070-13-3

Molecular Weight 304.21 g/mol

Molecular Formula C13HsN207

Melting Point 136-139 °C (lit.)

Purity Typically >98.0% (HPLC)

Solubility Soluble in chloroform and tetrahydrofuran.

Applications in Research and Drug Development

The reactivity of bis(4-nitrophenyl) carbonate, stemming from the electron-withdrawing
nature of the two 4-nitrophenyl groups, makes it a valuable reagent in several synthetic
applications.[2]

Peptide Synthesis: It serves as a reagent for the preparation of activated 4-nitrophenyl esters
of N-protected amino acids. These activated esters are then readily coupled with other amino
acids or peptide fragments to form peptide bonds.[3]

Urea Synthesis: The compound is instrumental in the synthesis of both symmetrical and
unsymmetrical ureas by reacting with amines.[2] This is a crucial reaction in the development of
various pharmaceutical compounds.

Bioconjugation: In biochemistry, it is employed to link biomolecules together, a process
essential for creating targeted drug delivery systems and diagnostic tools.[1]

Polymer Chemistry: It is used as a coupling agent in the production of polymers, contributing to
enhanced thermal stability and mechanical strength of the resulting materials.[1]

Experimental Protocols

General Synthesis of Bis(4-nitrophenyl) carbonate
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A common method for the industrial synthesis of bis(4-nitrophenyl) carbonate involves the
reaction of p-nitrophenol with triphosgene in the presence of a base.[4][5]

Materials:

e p-Nitrophenol

» Dichloromethane

e Triphosgene

e 34% Sodium hydroxide solution
o Triethylamine (catalyst)

e Sodium sulfite (antioxidant)

e Tap water

Procedure:

Dichloromethane, p-nitrophenol, sodium sulfite, triethylamine, and tap water are added to a
reaction vessel and stirred for 30 minutes.[4][5]

e A solution of triphosgene in dichloromethane and a 34% sodium hydroxide solution are
slowly and simultaneously added to the reaction mixture.[4][5]

e The reaction temperature is maintained below 25°C for 2 hours.[4][5]

o Upon completion, the reaction mixture is transferred to a separation funnel for washing with
water.[4]

e The organic layer is then subjected to distillation to remove the solvent, followed by
crystallization, cooling, separation, and drying to yield high-purity bis(4-nitrophenyl)
carbonate.[4]

Application in Carbamate Synthesis for Drug Intermediates
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Bis(4-nitrophenyl) carbonate is used as a phenol-activating compound in the synthesis of
aminoalkylphenyl carbamates, such as the Alzheimer's drug, Rivastigmine.[6]

Materials:

¢ 3-(1-(Dimethylamino)ethyl) phenol

o Bis(4-nitrophenyl) carbonate

e Dichloromethane

e N-ethylmethylamine

» Triethylamine (optional, depending on the specific protocol)

Procedure:

Dissolve 3-(1-(Dimethylamino)ethyl) phenol in dichloromethane.[6]

Add bis(4-nitrophenyl) carbonate to the solution and stir at ambient temperature.[6]

Monitor the reaction progress using HPLC.

After a few hours, add N-ethylmethylamine dropwise and continue stirring.[6]

The reaction mixture is then concentrated, and the product is extracted and purified.[6]

Visualized Workflows

Synthesis of Bis(4-nitrophenyl) carbonate
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Workflow for the Synthesis of Bis(4-nitrophenyl) carbonate
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Caption: A generalized workflow for the industrial synthesis of Bis(4-nitrophenyl) carbonate.

Application in Peptide Coupling
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Workflow for Peptide Coupling using Bis(4-nitrophenyl) carbonate
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Caption: A simplified workflow illustrating the role of Bis(4-nitrophenyl) carbonate in peptide
synthesis.

Safety and Handling

Bis(4-nitrophenyl) carbonate is harmful if swallowed and causes skin and serious eye
irritation.[7] It is crucial to handle this chemical with appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat.[7][8] Work should be conducted in a
well-ventilated area, and dust formation should be avoided.[7][9] The compound is moisture-
sensitive and should be stored in a tightly closed container in a dry, cool, and well-ventilated
place, preferably under an inert atmosphere.[7][10]

In case of exposure:
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Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing and seek medical attention.[7][9]

Skin: Wash with plenty of soap and water.[7][9]

Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.[7][10]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[9][10]

Conclusion

Bis(4-nitrophenyl) carbonate is a key reagent in modern organic synthesis with significant
applications in the pharmaceutical and materials science industries. Its ability to act as an
efficient coupling agent makes it indispensable for the synthesis of peptides, ureas, and other
complex organic molecules. Proper understanding of its properties, applications, and safety
precautions is essential for its effective and safe utilization in a research and development
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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